Benzenemethanamine, N-[2-(phenylseleno)ethylidene]-

• CAS No.: 831200-69-2
• Molecular Formula: C15H15NSe
• Molecular Weight: 288.26 g/mol
• IUPAC Name: N-benzyl-2-phenylselanylethanimine
• InChI: InChI=1S/C15H15NSe/c1-3-7-14(8-4-1)13-16-11-12-17-15-9-5-2-6-10-15/h1-11H,12-13H2
• InChI Key: INUBEOGBZGVULH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN=CC[Se]C2=CC=CC=C2

Description

Benzenemethanamine, N-[2-(phenylseleno)ethylidene]- is an organic compound with the molecular formula C15H15NSe This compound features a benzenemethanamine backbone with a phenylselenoethylidene substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzenemethanamine, N-[2-(phenylseleno)ethylidene]- typically involves the reaction of benzenemethanamine with a phenylselenoethylidene precursor under controlled conditions. The reaction is carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

Benzenemethanamine, N-[2-(phenylseleno)ethylidene]- undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into simpler amines or other derivatives.

Substitution: It can participate in substitution reactions where the phenylseleno group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure optimal results .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield selenoxides, while reduction can produce simpler amines .

Scientific Research Applications

Benzenemethanamine, N-[2-(phenylseleno)ethylidene]- has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the preparation of other selenium-containing compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which Benzenemethanamine, N-[2-(phenylseleno)ethylidene]- exerts its effects involves interactions with molecular targets and pathways. The phenylseleno group plays a crucial role in its reactivity and biological activity. The compound may interact with enzymes and proteins, leading to various biochemical effects .

Comparison with Similar Compounds

Similar Compounds

• Benzenemethanamine, N-phenyl-
• Benzenemethanamine, N-(phenylmethyl)-
• Benzylamine, N-phenyl-

Uniqueness

Compared to similar compounds, Benzenemethanamine, N-[2-(phenylseleno)ethylidene]- is unique due to the presence of the phenylseleno group, which imparts distinct chemical and biological properties. This makes it a valuable compound for research and industrial applications .